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Compound of Interest

Compound Name: Acarbose-d4

Cat. No.: B1150844

Disclaimer: This guide provides comprehensive safety and handling information for Acarbose-
d4. As specific safety data for the deuterated compound is limited, this document primarily
relies on data from the non-deuterated parent compound, Acarbose. The toxicological and
handling guidelines for Acarbose are considered directly applicable to Acarbose-d4 for general
laboratory and research purposes.

This document is intended for researchers, scientists, and drug development professionals. It is
crucial to supplement this information with a thorough review of the specific Safety Data Sheet
(SDS) provided by the supplier and to conduct a comprehensive risk assessment before
handling this compound.

Chemical and Physical Properties

Acarbose-d4 is the deuterium-labeled version of Acarbose, an antidiabetic agent.[1] The
primary physical and chemical properties of Acarbose, which are expected to be nearly
identical for Acarbose-d4, are summarized below.
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Property Value Reference
Chemical Formula C25H39D4N018 [2]
Molecular Weight 649.63 g/mol [2]
Appearance Amorphous powder [31[4]
Solubility Soluble in water [5]

Melting Point 90 °C /194 °F [5]

Boiling Point Not applicable [5]

Flash Point Not applicable [5]
Autoignition Temperature No information available [5]

Vapor Pressure Negligible [4]

Toxicological Information

Acarbose is classified as harmful if swallowed.[6][7] The primary adverse effects are
gastrointestinal in nature and result from the fermentation of undigested carbohydrates in the

colon.[8]
Metric Value Species Route Reference
LD50 24 glkg Mouse Oral [6]
LD50 24 glkg Rat Oral [6]
LD50 12 g/kg Rat Subcutaneous [6]

56 mg/kg/13D
TDLO ) . Human Oral [6]
(intermittent)

Acute Effects:

o Oral: Harmful if swallowed.[6][7] Ingestion may lead to abdominal pain, diarrhea, and
flatulence.[9] An overdose is not expected to cause hypoglycemia but may intensify
gastrointestinal symptoms.[10]
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 Inhalation: Not expected to be a significant hazard in its final pharmaceutical form.[9]
However, inhalation of dust should be avoided.[11]

o Skin: Not expected to cause significant irritation.[6] However, repeated or prolonged contact

should be avoided.
o Eye: Not expected to cause significant irritation.[6]
Chronic Effects:

o Limited evidence suggests that repeated or long-term occupational exposure may have

cumulative health effects.[4]

o Elevated serum transaminases have been observed in some cases, which are typically
asymptomatic and reversible upon discontinuation.[10]

Hazard Identification and Control

The primary hazards associated with Acarbose-d4 are its oral toxicity and the potential for dust
formation. The following diagram illustrates the relationship between hazard identification, risk

assessment, and control measures.
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Caption: Hazard Identification and Control Flowchart for Acarbose-d4.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the Safety Data Sheets are
not publicly available. The provided LD50 and TDLO values are standard toxicological metrics.
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The general methodology for such studies involves administering the substance to the

specified animal model via the indicated route and observing the dose at which 50% of the test

population succumbs (LD50) or the lowest dose at which toxic effects are observed (TDLO).

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of Acarbose-d4.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Acarbose-d4

powder.

PPE Type

Specification

Reference

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[11]

Hand Protection

Impermeable and resistant
gloves (e.g., nitrile). Gloves

must be inspected prior to use.

(6111

Body Protection

Laboratory coat. Fire/flame
resistant and impervious
clothing may be required for

large quantities.

[11]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. For dust-forming
activities, a NIOSH-approved
N2100 or CEN-approved FFP3
particulate respirator may be
necessary as a backup to

engineering controls.

[11]
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Engineering Controls

o Work with Acarbose-d4 in a well-ventilated area, such as a laboratory fume hood, especially

when handling the powder.[11]

o Use a ventilated balance enclosure for weighing.

Handling Procedures

The following workflow outlines the recommended procedures for safely handling Acarbose-
d4.
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Caption: Recommended Safe Handling Workflow for Acarbose-d4.
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Storage

o Store in a tightly closed container in a dry and well-ventilated place.[11]
 Recommended storage temperature is 2-8°C in a refrigerator.[2]
e Protect from moisture.[9][12]

» Avoid reaction with oxidizing agents.[4]

Accidental Release Measures

e Minor Spills:

o Avoid breathing dust and contact with skin and eyes.[4]

[¢]

Wear appropriate PPE.[4]

[e]

Use dry clean-up procedures to avoid generating dust.[4]

o

Vacuum or sweep up the material and place it in a suitable container for disposal.[4]

[¢]

Dampen with water to prevent dusting before sweeping if necessary.[4]
e Major Spills:
o Evacuate the area and alert emergency responders.[4]
o Wear a self-contained breathing apparatus and full protective clothing.[4]

First Aid Measures

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[11]

« If Inhaled: Move to fresh air. If breathing is difficult, seek medical attention.[11]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a doctor if irritation
persists.[11]
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 In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.
[11]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[11]

o Specific Hazards: May emit toxic fumes under fire conditions, including carbon monoxide,
carbon dioxide, and nitrogen oxides.[5][11]

e Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[11]

Disposal Considerations

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[12]

o Excess and expired materials should be offered to a licensed hazardous material disposal
company.[11]

By adhering to these guidelines, researchers and other professionals can handle Acarbose-d4
safely and effectively in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Safety and Handling of
Acarbose-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150844#acarbose-d4-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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